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Compound of Interest

Compound Name: Glycine-15N,d2

Cat. No.: B12409898 Get Quote

Essential Safety and Handling Guide for Glycine-
15N,d2
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel working with Glycine-15N,d2. Adherence to these procedures is critical for ensuring

a safe laboratory environment and maintaining the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Glycine-15N,d2, a stable isotopically labeled compound, is not radioactive and shares the

same chemical hazards as standard glycine.[1][2] The primary risks are associated with its

physical form as a powder and potential for mild irritation.

Recommended Personal Protective Equipment (PPE):

A risk assessment should be conducted for specific laboratory tasks to determine if additional

PPE is required.[3]
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PPE Category Minimum Requirement Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[3][4]

Protects against dust particles

and accidental splashes.

Hand Protection Disposable nitrile gloves.
Prevents skin contact with the

chemical.

Body Protection
A standard laboratory coat

must be worn at all times.

Protects clothing and skin from

spills.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A dust mask may

be used if handling large

quantities that could generate

dust.

Minimizes inhalation of

airborne particles.

Foot Protection
Closed-toe shoes must be

worn in the laboratory.

Protects feet from spills and

falling objects.

Operational Plan: From Receipt to Use
Proper handling and storage are crucial to maintain the chemical and isotopic purity of

Glycine-15N,d2. While stable isotopes do not require special handling for radioactive

properties, deuterated compounds can be sensitive to environmental conditions.

Step-by-Step Handling Protocol:

Receiving and Inspection: Upon receipt, inspect the container for any damage. Verify that the

product name and specifications on the label match the order.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Protect from light and moisture to prevent degradation and hydrogen-deuterium exchange.
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Recommended storage is at room temperature.

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation, which can introduce moisture.

Handle the compound in an area with adequate ventilation, such as a chemical fume

hood, especially when weighing or transferring the powder, to avoid dust formation.

During Use:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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Caption: Workflow for Handling Glycine-15N,d2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12409898?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Waste containing stable isotopes does not require the same disposal procedures as radioactive

waste. However, it must be handled as chemical waste in accordance with local, state, and

federal regulations.

Disposal Protocol:

Waste Segregation:

Do not mix waste containing Glycine-15N,d2 with radioactive waste.

Collect waste in a designated and clearly labeled container for non-hazardous chemical

waste.

Container Labeling:

The waste container must be labeled with its contents, including the name "Glycine-
15N,d2".

Disposal Request:

Follow your institution's procedures for chemical waste disposal. This typically involves

contacting the Environmental Health and Safety (EH&S) department for waste pickup.

Contaminated Materials:

Dispose of any contaminated PPE (e.g., gloves) and lab supplies (e.g., weigh boats,

pipette tips) in the designated chemical waste container.
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Caption: Disposal Plan for Glycine-15N,d2 Waste.

Emergency Procedures
In case of accidental exposure or spills, follow these immediate steps.
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Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops or persists.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Small Spill

Sweep up the material, avoiding dust

generation, and place it in a suitable, closed

container for disposal.

Large Spill

Evacuate the area. Prevent further dust

generation. Contact your institution's emergency

response team or EH&S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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